Cas no 75548-99-1 (1,3-diazepane-2,4-dione)

1,3-diazepane-2,4-dione structure
1,3-diazepane-2,4-dione structure
Product name:1,3-diazepane-2,4-dione
CAS No:75548-99-1
MF:C5H8N2O2
MW:128.12922
CID:981853
PubChem ID:333070

1,3-diazepane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-diazepane-2,4-dione
    • [1,3]Diazepan-2,4-dione
    • 2,4-Dioxohexahydro-1,3-diazepin
    • AC1L7CGF
    • CTK2H9722
    • NSC332879
    • Perhydro-1,3-diazepine-2,4-dione
    • SureCN3077723
    • tetrahydro-2H-1,3-diazepine-2,4(3H)-dione
    • AKOS006359448
    • SCHEMBL3077723
    • 75548-99-1
    • 1,3-Diazepane-2,4-dione #
    • DTXSID40318595
    • GOFALJDPGWIYKL-UHFFFAOYSA-N
    • NSC-332879
    • Inchi: InChI=1S/C5H8N2O2/c8-4-2-1-3-6-5(9)7-4/h1-3H2,(H2,6,7,8,9)
    • InChI Key: GOFALJDPGWIYKL-UHFFFAOYSA-N
    • SMILES: C1CC(=O)NC(=O)NC1

Computed Properties

  • Exact Mass: 128.05864
  • Monoisotopic Mass: 128.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.172
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 58.2
  • LogP: 0.26360

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